Cas no 121256-13-1 (Benzoic acid,2-heptyl-4,6-dihydroxy-, 3-heptyl-5-hydroxyphenyl ester)

Benzoic acid,2-heptyl-4,6-dihydroxy-, 3-heptyl-5-hydroxyphenyl ester structure
121256-13-1 structure
Product Name:Benzoic acid,2-heptyl-4,6-dihydroxy-, 3-heptyl-5-hydroxyphenyl ester
CAS No:121256-13-1
MF:C27H38O5
MW:442.5876288414
CID:231667
Update Time:2024-03-01

Benzoic acid,2-heptyl-4,6-dihydroxy-, 3-heptyl-5-hydroxyphenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-heptyl-4,6-dihydroxy-, 3-heptyl-5-hydroxyphenyl ester
    • KS 501a
    • 3-heptyl-5-hydroxyphenyl 2-heptyl-4,6-dihydroxybenzoate
    • Benzoic acid, 2-heptyl-4,6-dihydroxy-, 3-heptyl-5-hydroxyphenyl ester
    • Inchi: 1S/C27H38O5/c1-3-5-7-9-11-13-20-15-22(28)18-24(16-20)32-27(31)26-21(14-12-10-8-6-4-2)17-23(29)19-25(26)30/h15-19,28-30H,3-14H2,1-2H3
    • InChI Key: FJYOXVSNSKDASL-UHFFFAOYSA-N
    • SMILES: C(OC1=CC(O)=CC(CCCCCCC)=C1)(=O)C1=C(O)C=C(O)C=C1CCCCCCC

Computed Properties

  • Exact Mass: 442.27204

Experimental Properties

  • PSA: 86.99
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